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Compound of Interest

1-Bromo-3,5-difluoro-2-
Compound Name:

methylbenzene
CAS No.: 1783551-12-1
Cat. No.: B3040248

Get Quote

Executive Summary

1-Bromo-3,5-difluoro-2-methylbenzene (CAS: 1783551-12-1), also known as 2-Bromo-4,6-
difluorotoluene, serves as a specialized electrophile in palladium-catalyzed cross-coupling
reactions.[1] Its unique substitution pattern—combining an ortho-methyl group with electron-
withdrawing fluorines—offers a precise balance between steric conformational locking and
metabolic blocking.[1]

This guide objectively compares this scaffold against its chloro- and non-methylated analogs,
providing self-validating authentication protocols to ensure experimental reproducibility.

Chemical Identity & Specifications

To establish a "Gold Standard" for procurement and quality control, the compound must meet
the following physicochemical criteria.
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Parameter

Specification

IUPAC Name

1-Bromo-3,5-difluoro-2-methylbenzene

Common Synonym

2-Bromo-4,6-difluorotoluene

CAS Number 1783551-12-1

Molecular Formula C7HsBrF2

Molecular Weight 207.02 g/mol

Appearance Colorless to light yellow liquid
Boiling Point ~206 °C (Predicted/Lit)
Density ~1.68 g/mL

Key Impurities

1-Chloro-3,5-difluoro-2-methylbenzene
(synthesis byproduct); Isomers (e.g., 4-bromo-
2,6-difluoro)

Comparative Performance Analysis
Reactivity Profile: Bromo- vs. Chloro- Analogs

In drug discovery, the choice between the Bromo- and Chloro- analogs dictates the success of

cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).[1]
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Feature

1-Bromo-3,5-
difluoro-2-
methylbenzene

1-Chloro-3,5-
difluoro-2-
methylbenzene

Impact on Protocol

C-X Bond Energy

Lower (~68 kcal/mol)

Higher (~81 kcal/mol)

Bromo allows milder
activation
temperatures (60—
80°C).[1]

Oxidative Addition

Fast (

high)

Slow (

low)

Bromo is preferred for
sterically hindered

substrates.[1]

Catalyst Requirement

Standard Pd(PPhs)a
or Pd(dppf)Cl2

Specialized bulky
ligands (e.g., XPhos,
SPhos)

Chloro requires
expensive 3rd-gen

precatalysts.[1]

Cost Efficiency

Moderate Cost

Low Cost

Chloro is viable only
at process scale
(>10kg) after

optimization.[1]

Scientific Insight: The ortho-methyl group at position 2 exerts significant steric pressure on the

C1-Halogen bond.[1] While aryl chlorides are generally cheaper, the added steric bulk of the

methyl group makes the oxidative addition of the Chloro-analog kinetically difficult.[1]

Therefore, the Bromo-analog is the superior choice for discovery-phase chemistry where yield

and reliability outweigh raw material cost.[1]

Structural Impact: Methylated vs. Non-Methylated

Comparing 1-Bromo-3,5-difluoro-2-methylbenzene with 1-Bromo-3,5-difluorobenzene:

» Conformational Locking: The 2-methyl group restricts rotation in biaryl systems, potentially

creating atropisomers.[1] This is a desired feature for increasing binding selectivity in kinase

inhibitors.

o Metabolic Stability: The methyl group blocks the reactive ortho-position, preventing metabolic

oxidation (P450 hydroxylation) that often occurs on the electron-deficient ring of the non-
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methylated analog.[1]

Authentication & Characterization Protocols

Trustworthiness in chemical synthesis relies on validating the starting material. The following
multi-modal approach ensures the compound is the correct isomer.

"Self-Validating" NMR Logic

The substitution pattern (1-Br, 2-Me, 3-F, 5-F) creates a unique magnetic environment that
distinguishes it from symmetric isomers.[1]

e 1H NMR (Proton):

o Methyl Group: A distinct singlet (or doublet due to long-range F coupling) at 6 2.2-2.4
ppm.[1]

o Aromatic Region: You will observe two distinct signals for the aromatic protons (H4 and
H6).

» H4 (between two Fluorines): Appears as a triplet of triplets (

) due to coupling with both F3 and F5.

» H6 (between Br and F): Appears as a doublet of doublets (

with F5, weak

with F3).
e F NMR (Fluorine) - The Critical Check:

o Because the molecule lacks a plane of symmetry (due to the 2-Methyl/1-Bromo
asymmetry), F3 and F5 are chemically non-equivalent.[1]

o Result: You must see two distinct fluorine signals.

o Failure Mode: If you see only one Fluorine signal, the product is likely the symmetric
isomer (e.g., 4-bromo-2,6-difluorotoluene or 1-bromo-3,5-difluorobenzene).[1]
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GC-MS Fingerprint[1]

e Molecular lon (
): Peaks at 206 and 208 m/z (1:1 intensity ratio characteristic of
Br/
Br).

o Base Peak: Loss of Br (

) resulting in a fluorinated tropylium ion cation at m/z ~127.[1]

Experimental Workflows
Quality Control Decision Tree

This diagram outlines the logic for accepting or rejecting a batch based on the analytical data
described above.
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Batch Receipt

(Liquid Sample)

Step 1: GC-MS Analysis
Check M+ (206/208)

Yes No

Step 2: 19F NMR
(Solvent: CDCI3)

REJECT: Wrong Compound

Signal Count?

One Signal (Symmetric) \I'wo Signals (Asymmetric)

REJECT: Symmetric Isomer

(Likely 4-Br-2,6-F2) Verify Methyl Integral (3H)

Step 3: 1H NMR

PASS: Release for Synthesis

Click to download full resolution via product page

Figure 1: QC Decision Tree. A self-validating workflow ensuring the exclusion of symmetric

isomers.

Comparative Reactivity Pathway (Suzuki Coupling)
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This diagram illustrates the mechanistic advantage of the Bromo- analog over the Chloro-
analog in a standard Suzuki coupling.[1]

Pd(0) Catalyst

1-Bromo-3,5-difluoro- + Pd(0 Oxidative Addition (Br)
2-methylbenzene Fast (k1)

Facile + Boronic Acid

Pd(ll) Intermediate + Base
Requires Heat/Ligands (Sterically Crowded)

1-Chloro-3,5-difluoro- + Pd(0 Oxidative Addition (Cl)
2-methylbenzene Slow (k2) - Rate Limiting

Biaryl Product

Click to download full resolution via product page

Figure 2: Kinetic pathway comparison.[1] The Bromo-analog bypasses the rate-limiting
oxidative addition barrier imposed by the ortho-methyl group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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